N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-cyclobutyl-2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C19H27N3O4/c1-25-15-7-6-13(17(10-15)26-2)12-22-9-8-20-19(24)16(22)11-18(23)21-14-4-3-5-14/h6-7,10,14,16H,3-5,8-9,11-12H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: ZQFQOWXLQDDEAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCNC(=O)C2CC(=O)NC3CCC3)OC
• Molecular Formula: C19H27N3O4
• Molecular Weight: 361.4 g/mol

Description

N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties, making it a subject of interest for researchers in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. It has also been found to exhibit activity against inflammatory mediators such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
Studies have shown that N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. Furthermore, it has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A is its ability to exhibit multiple pharmacological activities, making it a potential candidate for the development of drugs for the treatment of various diseases. However, one of the limitations of N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A is its relatively low solubility in water, which can make it challenging to formulate for oral administration.

Future Directions

There are several potential future directions for research on N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A. One area of interest is the development of novel formulations that can enhance its solubility and bioavailability. Another potential direction is the investigation of its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy and neuropathic pain. Additionally, further studies are needed to fully elucidate its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A involves a multi-step process that begins with the reaction of 2,4-dimethoxybenzylamine with cyclobutanone in the presence of a base catalyst to form a cyclobutylamine intermediate. This intermediate is then reacted with ethyl chloroacetate to yield the desired compound, N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide. The purity and yield of the compound can be improved by further purification techniques such as column chromatography.

Scientific Research Applications

N-cyclobutyl-2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetamide A has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. These properties make it a potential candidate for the development of novel drugs for the treatment of various diseases.